![molecular formula C34H16O2 B1683561 Dibenzanthrone CAS No. 116-71-2](/img/structure/B1683561.png)
Dibenzanthrone
Overview
Description
Dibenzanthrone, also known as Violanthrone, is an organic compound that serves as a vat dye and a precursor to other vat dyes . It is a planar molecule with C2v symmetry .
Synthesis Analysis
This compound is produced by the coupling of two molecules of Benzanthrone . The first step involves the reaction of anthraquinone with glycerol in the presence of iron, which acts as the reducing agent . This reaction produces Benzanthrone, which is then converted to this compound, also known as Violanthrone, by alkali fusion .
Molecular Structure Analysis
The molecular structure of this compound is planar with C2v symmetry . It is an organic compound that serves as a vat dye and a precursor to other vat dyes . Isomeric with Violanthrone is Isoviolanthrone, which has a centrosymmetric structure .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of anthraquinone with glycerol in the presence of iron, which acts as the reducing agent . This reaction produces Benzanthrone, which is then converted to this compound, also known as Violanthrone, by alkali fusion .
Physical And Chemical Properties Analysis
This compound appears as a dark blue solid . It has a chemical formula of C34H16O2 and a molar mass of 456.48964 . It has a density of 1.53 g/cm3 .
Safety and Hazards
Mechanism of Action
Target of Action
Violanthrone, also known as Dibenzanthrone, is an organic compound that primarily targets the coloration process in various industries . It serves as a vat dye and a precursor to other vat dyes .
Mode of Action
The mode of action of Violanthrone involves its interaction with fabric materials in the dyeing process. As a vat dye, Violanthrone is applied in a reduced, soluble form, which allows it to penetrate the fabric fibers. Once inside the fibers, it is oxidized back to its original, insoluble form, effectively trapping the dye within the fabric .
Biochemical Pathways
The biochemical pathways affected by Violanthrone are primarily related to the coloration process in textile manufacturing. The reduction and oxidation processes that Violanthrone undergoes during dyeing can be considered part of its biochemical pathway .
Result of Action
The result of Violanthrone’s action is the permanent coloration of fabrics. The dye’s molecular structure, confirmed by X-ray crystallography to be planar with C 2v symmetry , allows for effective absorption and color vibrancy.
Action Environment
The action of Violanthrone is influenced by various environmental factors. For instance, the temperature and pH of the dye bath can affect the reduction and oxidation processes, thereby influencing the dye’s efficacy . Additionally, the type of fabric being dyed can also impact the stability and colorfastness of Violanthrone .
Biochemical Analysis
Biochemical Properties
It has been used as a model compound in the study of asphaltenes . Asphaltenes are complex hydrocarbon molecules found in crude oil, and their behavior can provide insights into the properties of Violanthrone.
Temporal Effects in Laboratory Settings
In laboratory settings, Violanthrone has been studied for its aggregation behavior in mixtures of toluene and n-heptane . The aggregate sizes were found to increase with increasing dosages of n-heptane . Long-term effects on cellular function have not been reported.
properties
IUPAC Name |
nonacyclo[18.10.2.22,5.03,16.04,13.06,11.017,31.022,27.028,32]tetratriaconta-1(31),2,4,6,8,10,13,15,17,19,22,24,26,28(32),29,33-hexadecaene-12,21-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H16O2/c35-33-25-7-3-1-5-17(25)19-9-11-21-22-12-10-20-18-6-2-4-8-26(18)34(36)28-16-14-24(30(22)32(20)28)23-13-15-27(33)31(19)29(21)23/h1-16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKSGNOMLAIJTLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C4C(=CC=C5C4=C(C=C3)C6=C7C5=CC=C8C7=C(C=C6)C9=CC=CC=C9C8=O)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H16O2 | |
Record name | VAT BLUE 20 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7026281 | |
Record name | Vat Blue 20 | |
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URL | https://comptox.epa.gov/dashboard/DTXSID7026281 | |
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Molecular Weight |
456.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Vat blue 20 is a bluish-black to black powder. (NTP, 1992), Dry Powder | |
Record name | VAT BLUE 20 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21214 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992) | |
Record name | VAT BLUE 20 | |
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URL | https://cameochemicals.noaa.gov/chemical/21214 | |
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CAS RN |
116-71-2, 475-50-3, 57455-86-4 | |
Record name | VAT BLUE 20 | |
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Record name | Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione | |
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Record name | Violanthrone | |
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Record name | Violanthrone | |
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Record name | Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione | |
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Record name | Vat Blue 20 | |
Source | EPA DSSTox | |
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Record name | Violanthrene-5,10-dione | |
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Record name | anthra(9,1,2-cde)benzo(rst)pentaphene-5,10-dione | |
Source | European Chemicals Agency (ECHA) | |
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Record name | VIOLANTHRONE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VH1DQP6QPQ | |
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Melting Point |
914 to 923 °F (decomposes) (NTP, 1992) | |
Record name | VAT BLUE 20 | |
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URL | https://cameochemicals.noaa.gov/chemical/21214 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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